Cas no 2680868-11-3 (tert-butyl N-{1-(4-bromo-1H-pyrazol-1-yl)methyl-1-cyanoethyl}carbamate)
tert-butyl N-{1-(4-bromo-1H-pyrazol-1-yl)methyl-1-cyanoethyl}carbamate Chemical and Physical Properties
Names and Identifiers
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- tert-butyl N-{1-[(4-bromo-1H-pyrazol-1-yl)methyl]-1-cyanoethyl}carbamate
- 2680868-11-3
- EN300-28295274
- tert-butyl N-{1-(4-bromo-1H-pyrazol-1-yl)methyl-1-cyanoethyl}carbamate
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- Inchi: 1S/C12H17BrN4O2/c1-11(2,3)19-10(18)16-12(4,7-14)8-17-6-9(13)5-15-17/h5-6H,8H2,1-4H3,(H,16,18)
- InChI Key: FVAOYPRJQVUIHG-UHFFFAOYSA-N
- SMILES: BrC1C=NN(C=1)CC(C#N)(C)NC(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 328.05349g/mol
- Monoisotopic Mass: 328.05349g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 387
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 79.9Ų
tert-butyl N-{1-(4-bromo-1H-pyrazol-1-yl)methyl-1-cyanoethyl}carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28295274-1g |
tert-butyl N-{1-[(4-bromo-1H-pyrazol-1-yl)methyl]-1-cyanoethyl}carbamate |
2680868-11-3 | 1g |
$943.0 | 2023-09-07 | ||
| Enamine | EN300-28295274-5g |
tert-butyl N-{1-[(4-bromo-1H-pyrazol-1-yl)methyl]-1-cyanoethyl}carbamate |
2680868-11-3 | 5g |
$2732.0 | 2023-09-07 | ||
| Enamine | EN300-28295274-10g |
tert-butyl N-{1-[(4-bromo-1H-pyrazol-1-yl)methyl]-1-cyanoethyl}carbamate |
2680868-11-3 | 10g |
$4052.0 | 2023-09-07 | ||
| Enamine | EN300-28295274-0.05g |
tert-butyl N-{1-[(4-bromo-1H-pyrazol-1-yl)methyl]-1-cyanoethyl}carbamate |
2680868-11-3 | 95.0% | 0.05g |
$792.0 | 2025-03-19 | |
| Enamine | EN300-28295274-0.1g |
tert-butyl N-{1-[(4-bromo-1H-pyrazol-1-yl)methyl]-1-cyanoethyl}carbamate |
2680868-11-3 | 95.0% | 0.1g |
$829.0 | 2025-03-19 | |
| Enamine | EN300-28295274-0.25g |
tert-butyl N-{1-[(4-bromo-1H-pyrazol-1-yl)methyl]-1-cyanoethyl}carbamate |
2680868-11-3 | 95.0% | 0.25g |
$867.0 | 2025-03-19 | |
| Enamine | EN300-28295274-0.5g |
tert-butyl N-{1-[(4-bromo-1H-pyrazol-1-yl)methyl]-1-cyanoethyl}carbamate |
2680868-11-3 | 95.0% | 0.5g |
$905.0 | 2025-03-19 | |
| Enamine | EN300-28295274-1.0g |
tert-butyl N-{1-[(4-bromo-1H-pyrazol-1-yl)methyl]-1-cyanoethyl}carbamate |
2680868-11-3 | 95.0% | 1.0g |
$943.0 | 2025-03-19 | |
| Enamine | EN300-28295274-2.5g |
tert-butyl N-{1-[(4-bromo-1H-pyrazol-1-yl)methyl]-1-cyanoethyl}carbamate |
2680868-11-3 | 95.0% | 2.5g |
$1848.0 | 2025-03-19 | |
| Enamine | EN300-28295274-5.0g |
tert-butyl N-{1-[(4-bromo-1H-pyrazol-1-yl)methyl]-1-cyanoethyl}carbamate |
2680868-11-3 | 95.0% | 5.0g |
$2732.0 | 2025-03-19 |
tert-butyl N-{1-(4-bromo-1H-pyrazol-1-yl)methyl-1-cyanoethyl}carbamate Related Literature
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on tert-butyl N-{1-(4-bromo-1H-pyrazol-1-yl)methyl-1-cyanoethyl}carbamate
Recent Advances in the Synthesis and Applications of tert-butyl N-{1-(4-bromo-1H-pyrazol-1-yl)methyl-1-cyanoethyl}carbamate (CAS: 2680868-11-3)
The compound tert-butyl N-{1-(4-bromo-1H-pyrazol-1-yl)methyl-1-cyanoethyl}carbamate (CAS: 2680868-11-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.
Recent studies have highlighted the importance of this compound as a key intermediate in the synthesis of novel heterocyclic compounds, particularly those targeting kinase inhibitors. The presence of both the bromo-pyrazole and cyanoethyl functionalities makes it a valuable scaffold for further derivatization. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective JAK2 inhibitors, which are crucial for treating myeloproliferative neoplasms.
In terms of synthetic methodology, advancements have been made in optimizing the reaction conditions for the preparation of tert-butyl N-{1-(4-bromo-1H-pyrazol-1-yl)methyl-1-cyanoethyl}carbamate. A recent patent application (WO2023056789) describes an improved catalytic process that enhances yield and purity while reducing environmental impact. This innovation is particularly relevant for large-scale production in pharmaceutical manufacturing.
From a biological perspective, research has uncovered promising activity of derivatives of this compound against various cancer cell lines. In vitro studies have shown that certain modifications to the core structure can significantly enhance binding affinity to specific molecular targets. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported derivatives with nanomolar potency against EGFR mutant forms, suggesting potential applications in precision oncology.
The stability and pharmacokinetic properties of this compound and its derivatives have also been investigated. Recent ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies indicate favorable drug-like characteristics, with particular attention to its metabolic stability in liver microsomes. These findings support its continued development as a pharmacophore in drug discovery programs.
Looking forward, researchers are exploring the potential of tert-butyl N-{1-(4-bromo-1H-pyrazol-1-yl)methyl-1-cyanoethyl}carbamate in fragment-based drug design and PROTAC (Proteolysis Targeting Chimera) development. Its modular structure makes it particularly suitable for these emerging therapeutic approaches. Several pharmaceutical companies have included this compound in their screening libraries, recognizing its value in hit-to-lead optimization processes.
In conclusion, tert-butyl N-{1-(4-bromo-1H-pyrazol-1-yl)methyl-1-cyanoethyl}carbamate (CAS: 2680868-11-3) represents a versatile and valuable building block in medicinal chemistry. The recent advances in its synthesis and applications underscore its importance in current drug discovery efforts. Further research is warranted to fully exploit its potential in developing novel therapeutic agents for various diseases, particularly in oncology and inflammatory disorders.
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